Cas no 927-72-0 (Carbamothioic acid, S-propyl ester)
927-72-0 structure
Product name:Carbamothioic acid, S-propyl ester
Carbamothioic acid, S-propyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamothioic acid, S-propyl ester
- S-propyl carbamothioate
- 927-72-0
- DTXSID80506419
- SCHEMBL1368247
- SCHEMBL11586562
- AKOS006340275
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- Inchi： InChI=1S/C4H9NOS/c1-2-3-7-4(5)6/h2-3H2,1H3,(H2,5,6)
- InChI Key： DKGJFUJOFBRZLI-UHFFFAOYSA-N
- SMILES： CCCSC(=O)N
Computed Properties
- Exact Mass: 119.04048508g/mol
- Monoisotopic Mass: 119.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 64.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 68.4Ų
Carbamothioic acid, S-propyl ester Related Literature
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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2. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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